Cas no 136888-21-6 (2-chloro-5-fluoro-3-nitro-pyridine)

2-Chloro-5-fluoro-3-nitro-pyridine is a halogenated nitropyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. Its distinct substitution pattern—chloro, fluoro, and nitro groups at the 2, 5, and 3 positions, respectively—enhances reactivity, making it a versatile intermediate for nucleophilic aromatic substitution and cross-coupling reactions. The electron-withdrawing nitro group facilitates further functionalization, while the chloro and fluoro substituents provide selectivity in downstream modifications. This compound is particularly valuable in the development of active pharmaceutical ingredients (APIs) and specialty chemicals due to its stability and predictable reactivity under controlled conditions. Its high purity and consistent performance make it a preferred choice for research and industrial applications.
2-chloro-5-fluoro-3-nitro-pyridine structure
136888-21-6 structure
Product Name:2-chloro-5-fluoro-3-nitro-pyridine
CAS No:136888-21-6
MF:C5H2ClFN2O2
MW:176.53298330307
MDL:MFCD06659490
CID:91756
PubChem ID:10773626
Update Time:2025-05-27

2-chloro-5-fluoro-3-nitro-pyridine Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-5-fluoro-3-nitropyridine
    • 2-CHLORO-3-NITRO-5-FLUOROPYRIDINE
    • 2-chloro-5-fluoro-3-nitro-pyridine
    • AS-14974
    • EN300-136527
    • DTXSID80444645
    • FT-0648075
    • AC-23696
    • MFCD06659490
    • CS-W018687
    • C3115
    • Pyridine, 2-chloro-5-fluoro-3-nitro-
    • A2939
    • 2-Chloro-3-nitro-5-fluoropyridine;Pyridine, 2-chloro-5-fluoro-3-nitro-
    • 136888-21-6
    • AKOS005063931
    • SCHEMBL1191135
    • 2-chloro-5-fluoro-3-nitro pyridine
    • SB33081
    • SVVZGNAZMPSGMU-UHFFFAOYSA-N
    • BCP23245
    • AM20050803
    • Q-103364
    • SY031916
    • DB-025044
    • MDL： MFCD06659490
    • Inchi： 1S/C5H2ClFN2O2/c6-5-4(9(10)11)1-3(7)2-8-5/h1-2H
    • InChI Key： SVVZGNAZMPSGMU-UHFFFAOYSA-N
    • SMILES： ClC1C(=CC(=CN=1)F)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 175.97900
  • Monoisotopic Mass: 175.9788832g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 58.7Ų

Experimental Properties

  • Density: 1.595
  • Melting Point: 48.0 to 52.0 deg-C
  • Boiling Point: 246 ºC
  • Flash Point: 103 ºC
  • PSA: 58.71000
  • LogP: 2.30550

2-chloro-5-fluoro-3-nitro-pyridine Security Information

2-chloro-5-fluoro-3-nitro-pyridine Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-chloro-5-fluoro-3-nitro-pyridine Pricemore >>

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2-chloro-5-fluoro-3-nitro-pyridine Production Method

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